Cas no 22230-82-6 (Dimethyl-d6 Sulfone)

• Product Name: Dimethyl-d6 Sulfone
• CAS No: 22230-82-6
• MF: C₂H₆O₂S
• MW: 100.169809818268
• CID: 253921
• PubChem ID: 24872733
• Update Time: 2025-11-01

Dimethyl-d6 Sulfone Chemical and Physical Properties

Names and Identifiers

• Methane-d3,sulfonylbis- (9CI)
• DIMETHYL SULFONE-D6
• Dimethyl-D6 Sulfone
• [D7]-benzyl chloride
• 217336_ALDRICH
• AC1MC4BU
• A-Chlorotoluene-d7
• benzyl chloride d-7
• benzyl chloride-d7
• benzyl-d7 chloride
• bis-trideuteriomethyl sulfone
• d6-dimethylsulfone
• d7-benzyl chloride
• EINECS 261-790-2
• methyl sulfone-d6
• perdeuterobenzyl chloride
• perdeuterodimethyl sulfone
• Dimethyl sulfone-d6, 99 atom % D, 99% (CP)
• D98047
• 22230-82-6
• HY-Y1314S
• J-014595
• CS-0226298
• Trideuterio(trideuteriomethylsulfonyl)methane
• dimethylsulfone-d6
• SCHEMBL706415
• (?H?)methanesulfonyl(?H?)methane
• Methane-d3, sulfonylbis- (9CI); (Methyl sulfone)-d6 (8CI); ((Methyl-d3)sulfonyl)methane-d3; Dimethyl sulfone-d6; Perdeuterated dimethyl sulfone; Perdeuteromethyl sulfone
• Dimethyl-d6 Sulfone

• MDL： MFCD00144145
• Inchi： 1S/C2H6O2S/c1-5(2,3)4/h1-2H3/i1D3,2D3
• InChI Key： HHVIBTZHLRERCL-WFGJKAKNSA-N
• SMILES： S(C([2H])([2H])[2H])(C([2H])([2H])[2H])(=O)=O

Computed Properties

• Exact Mass: 100.04651108g/mol
• Monoisotopic Mass: 100.04651108g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 85.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.212
• Melting Point: 107-109 °C (lit.)
• Boiling Point: 238 °C(lit.)
• Flash Point: 132.7°C
• Refractive Index: 1.402
• Solubility: Not available

Dimethyl-d6 Sulfone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on Dimethyl-d6 Sulfone

Professional Introduction to Dimethyl-d6 Sulfone (CAS No: 22230-82-6)

Dimethyl-d6 Sulfone, chemically designated as dimethyl sulfone with the molecular formula (D₆)SO₂, is a deuterated derivative of dimethyl sulfone (DMSO). This compound, identified by its unique CAS number CAS No: 22230-82-6, has garnered significant attention in the field of pharmaceutical research and chemical synthesis due to its distinct properties and potential applications. The introduction of deuterium atoms enhances its stability and isotopic purity, making it a valuable tool in various scientific investigations.

The compound is primarily utilized as an internal standard in nuclear magnetic resonance (NMR) spectroscopy, where its high resolution and well-defined peaks facilitate accurate structural elucidation of complex molecules. In recent years, the demand for isotopically labeled compounds has surged, particularly in the realm of drug discovery and metabolomics. Dimethyl-d6 Sulfone exemplifies this trend, offering researchers a reliable and precise tool for analyzing metabolic pathways and drug interactions.

Recent studies have highlighted the role of sulfone derivatives in medicinal chemistry. Specifically, dimethyl sulfone has been investigated for its potential anti-inflammatory and antioxidant properties. The introduction of deuterium atoms in Dimethyl-d6 Sulfone does not significantly alter these pharmacological effects but enhances the compound's suitability for NMR studies. This has led to its adoption in clinical trials where precise molecular characterization is crucial.

In the context of drug development, Dimethyl-d6 Sulfone serves as a critical component in the synthesis of novel therapeutic agents. Its stability under various reaction conditions makes it an ideal candidate for multi-step organic synthesis. Additionally, the compound's isotopic purity ensures that NMR spectra are free from interference, allowing for more accurate interpretation of data. This has been particularly beneficial in the study of enzyme mechanisms and substrate binding affinities.

The pharmaceutical industry has also explored the use of Dimethyl-d6 Sulfone in drug formulation and delivery systems. Its chemical properties enable it to act as a stabilizer and enhancer for bioactive molecules. For instance, studies have demonstrated its effectiveness in improving the bioavailability of certain drugs by protecting them from degradation. This application aligns with the growing emphasis on precision medicine, where tailored therapeutic solutions are designed to meet individual patient needs.

Beyond pharmaceutical applications, Dimethyl-d6 Sulfone finds utility in environmental science and material research. Its isotopic labeling properties make it valuable for tracing chemical pathways in ecosystems and understanding pollutant degradation processes. In material science, the compound is used to study polymer degradation and cross-linking mechanisms, contributing to advancements in material engineering.

The synthesis of Dimethyl-d6 Sulfone involves a series of well-established chemical reactions that ensure high yield and purity. The process typically begins with the reaction of dimethyl sulfide with an oxidizing agent under controlled conditions. The subsequent introduction of deuterium atoms is achieved through catalytic hydrogenation or isotopic exchange techniques. These methods are optimized to minimize side reactions and maximize the incorporation of deuterium atoms.

The quality control of Dimethyl-d6 Sulfone is paramount to ensure its reliability in scientific applications. Analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) are employed to verify its purity and isotopic composition. These methods provide detailed insights into the compound's molecular structure and confirm its suitability for various research purposes.

The future prospects of Dimethyl-d6 Sulfone are promising, with ongoing research expanding its applications across multiple disciplines. Advances in NMR spectroscopy continue to enhance its utility as an internal standard, while new synthetic methodologies may further improve its production efficiency. Additionally, collaborations between academia and industry are expected to drive innovative uses for this versatile compound.

In conclusion, Dimethyl-d6 Sulfone (CAS No: 22230-82-6) represents a significant advancement in chemical research due to its unique properties and broad applicability. Its role in pharmaceutical development, environmental science, and material research underscores its importance as a tool for scientific discovery. As research methodologies continue to evolve, Dimethyl-d6 Sulfone is poised to remain at the forefront of innovation in these fields.